1-(4-chloro-3-nitrophenyl)ethan-1-ol
Overview
Description
1-(4-Chloro-3-nitrophenyl)ethan-1-ol, or 4-chloro-3-nitrophenol (4-CNP) is a synthetic phenolic compound with a wide range of uses in scientific research. It is a colorless solid that is soluble in organic solvents and has a melting point of 135-140°C. 4-CNP is a versatile compound that can be used in a variety of applications, including synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
1-(4-chloro-3-nitrophenyl)ethan-1-ol is widely used in scientific research due to its versatility and relatively low cost. It has been used in the synthesis of various compounds, including pharmaceuticals, dyes, and polymers. It is also used as a reagent in analytical chemistry, as a catalyst in organic reactions, and as a reagent in biochemistry.
Mechanism of Action
The mechanism of action of 1-(4-chloro-3-nitrophenyl)ethan-1-ol is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450s, which are involved in the metabolism of drugs and other compounds. Additionally, it is believed to interfere with the activity of certain hormones, such as estrogens, which are involved in the regulation of reproductive processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-chloro-3-nitrophenyl)ethan-1-ol are not well understood. However, it is known to be toxic to certain organisms, including bacteria, fungi, and plants. Additionally, it has been shown to have an inhibitory effect on the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The use of 1-(4-chloro-3-nitrophenyl)ethan-1-ol in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to obtain, and it has a wide range of applications in scientific research. Additionally, it is stable at room temperature and is soluble in a variety of organic solvents. However, it is important to note that 1-(4-chloro-3-nitrophenyl)ethan-1-ol is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 1-(4-chloro-3-nitrophenyl)ethan-1-ol in scientific research. These include further investigation into its mechanism of action, its potential use in the treatment of certain diseases, and its potential use as a pesticide. Additionally, further research is needed to better understand its biochemical and physiological effects and to identify new applications for 1-(4-chloro-3-nitrophenyl)ethan-1-ol.
Synthesis Methods
1-(4-chloro-3-nitrophenyl)ethan-1-ol is synthesized from the reaction of 4-chloro-3-nitrobenzaldehyde and ethyl alcohol. The reaction is carried out in an acidic medium, such as sulfuric acid, and is typically conducted at a temperature of 40-50°C. The resulting product is a white solid that is purified by recrystallization from a suitable solvent, such as ethanol or acetone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chloro-3-nitrophenyl)ethan-1-ol involves the reduction of 4-chloro-3-nitroacetophenone to 1-(4-chloro-3-nitrophenyl)ethanol.", "Starting Materials": [ "4-chloro-3-nitroacetophenone", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Dissolve 4-chloro-3-nitroacetophenone in methanol", "Add sodium borohydride to the solution and stir for several hours", "Add water to the reaction mixture to quench the reaction", "Extract the product with a suitable organic solvent", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution to obtain 1-(4-chloro-3-nitrophenyl)ethan-1-ol" ] } | |
CAS RN |
38383-26-5 |
Product Name |
1-(4-chloro-3-nitrophenyl)ethan-1-ol |
Molecular Formula |
C8H8ClNO3 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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